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Compound of Interest

Compound Name: 2-Chloroacetophenone

Cat. No.: B165298

Technical Support Center: Managing 2-
Chloroacetophenone

This technical support center provides guidance for researchers, scientists, and drug
development professionals on managing the lachrymatory and other hazardous effects of 2-
Chloroacetophenone (CN) in a laboratory setting.

Frequently Asked Questions (FAQSs)

Q1: What is 2-Chloroacetophenone and why does it require special handling?

Al: 2-Chloroacetophenone, also known as CN gas, is a crystalline solid that is a potent
lachrymator, meaning it causes tearing and severe irritation to the eyes.[1][2][3][4] It is also a
strong irritant to the skin, throat, and respiratory tract.[2][4][5] Acute inhalation can lead to chest
burning and dyspnea, while skin contact can result in chemical burns.[2] Due to these
hazardous properties, strict safety protocols must be followed.

Q2: What are the primary routes of exposure to 2-Chloroacetophenone in a lab?

A2: The primary routes of occupational exposure are inhalation of its vapors or dust and direct
contact with the skin and eyes.[2][3]

Q3: What are the immediate symptoms of exposure?
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A3: Immediate symptoms include a burning sensation and tearing in the eyes, blurred vision,
irritation of the nose and throat, and skin redness or pain.[2][6] High concentrations can cause
coughing, shortness of breath, and potentially delayed pulmonary edema.[5][6][7]

Q4: How should 2-Chloroacetophenone be stored?

A4: It should be stored in a cool, dry, and well-ventilated area in a tightly closed container.[3][9]
[10][11] It is sensitive to moisture and should be kept away from incompatible materials such as
bases, amines, and alcohols.[4][11]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Accidental Spill

Improper handling, container

failure.

1. Evacuate the immediate
area.[8] 2. Ensure adequate
ventilation.[8] 3. Wear
appropriate Personal
Protective Equipment (PPE),
including a respirator,
chemical-resistant gloves, and
safety goggles.[8][9] 4. For
small spills, absorb with an
inert dry material (e.g., sand,
dry earth) and place in a
sealed container for disposal.
[1] 5. For large spills, dike the
area to prevent spreading.[8]
6. Avoid generating dust.[5][9]

Eye Contact

Inadequate eye protection,

splash from handling.

1. Immediately flush eyes with
copious amounts of water for
at least 15-30 minutes,
removing contact lenses if
present and easy to do.[5][6][8]
[9] 2. Seek immediate medical
attention.[5][8][9]

Skin Contact

Insufficient protective clothing,

accidental splash.

1. Immediately remove all
contaminated clothing.[1][3] 2.
Wash the affected skin area
thoroughly with soap and
plenty of water.[1][3][8] 3. Seek
immediate medical attention,
even if no symptoms are

immediately apparent.[1]

Inhalation

Inadequate ventilation,
improper handling outside of a

fume hood.

1. Move the individual to fresh
air immediately.[3][5][8] 2. If
breathing is difficult or has

stopped, provide artificial
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respiration.[5][8] 3. Seek
immediate medical attention.
[5][8][9] Medical observation
may be required as symptoms
like pulmonary edema can be
delayed.[6][7]

Data Presentation

Physical and Chemical Properties of 2-Chloroacetophenone

Property

Value

Molecular Formula

C8H7CIO

Molecular Weight 154.6 g/mol [1]

Appearance Colorless to gray crystalline solid[3][12][13]

. Sharp, irritating, sometimes described as floral
or like apple blossoms[1][3][12]

Melting Point 54-56 °C (129.2-132.8 °F)[5][14]

Boiling Point 244-245 °C (471-473 °F)[1][5][14]

Vapor Pressure

0.0054 mmHg at 20 °C (68 °F)[5]

Vapor Density

5.2 (Air = 1)[1]

Specific Gravity

1.324 g/cm3[5]

Water Solubility

Insoluble[1][5][14]

Flash Point

118 °C (244.4 °F)[14]

Occupational Exposure Limits
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Organization Limit

OSHA PEL (8-hour TWA) 0.05 ppm (0.3 mg/m3)[3][6]
NIOSH REL (10-hour TWA) 0.05 ppm (0.3 mg/m3)[4][6]
ACGIH TLV (8-hour TWA) 0.05 ppm[4][15]

NIOSH IDLH 15 mg/m3[1][4]

Experimental Protocols

Standard Handling Protocol for 2-Chloroacetophenone

o Engineering Controls: All work with 2-Chloroacetophenone must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[16] Emergency eyewash stations and
safety showers must be readily accessible.[8]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles that meet ANSI Z.87.1 standards.[16]

o Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber) and a lab coat.[5]

Ensure shoes are closed-toe.[16]

o Respiratory Protection: For situations with potential for exposure above the PEL, a
NIOSH-approved respirator is required.[9]

e Handling:
o Avoid creating dust when handling the solid form.[5][9]
o Wash hands thoroughly after handling.[5][8]
o Do not eat, drink, or smoke in the laboratory.[8]

e Decontamination:
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o Decontaminate work surfaces with a suitable solution (e.g., a solution of soda ash or
alcoholic caustic soda has been recommended).[14]

o All contaminated waste must be disposed of as hazardous waste according to institutional

and local regulations.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.nbinno.com/?news/gp-2-chloroacetophenone-comprehensive-overview-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Evacuate Immediate Area

:

Don Appropriate PPE
(Respirator, Gloves, Goggles)

:

Ensure Proper Ventilation

:

Contain Spill
(Absorb with inert material)

:

Collect and Place in
Sealed Waste Container

:

Decontaminate Spill Area

Dispose of as

Hazardous Waste
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Exposure Event

action_node

Route of Exposure?

Remove Contaminated Clothing
Move to Fresh Air Flush Eyes with Water (15+ min)

Wash Skin with Soap & Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ['managing lachrymatory effects of 2-
Chloroacetophenone in the lab"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165298#managing-lachrymatory-effects-of-2-
chloroacetophenone-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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